Cas no 2228271-18-7 (3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228271-18-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5903624
• PubChem ID: 165675909
• Update Time: 2025-06-09

3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid
• EN300-1803614
• 2228271-18-7

• Inchi： 1S/C10H18O3/c1-3-7(4-2)10(9(12)13)5-8(11)6-10/h7-8,11H,3-6H2,1-2H3,(H,12,13)
• InChI Key： IICPIYBRVQJJGG-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C(CC)CC)C1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2228271-18-7)

3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid, identified by the chemical abstracts service number 2228271-18-7, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a cyclobutane core substituted with a hydroxyl group and an isopentyl chain, has garnered attention due to its unique structural properties and potential biological activities. The presence of both hydrophilic and lipophilic moieties makes it a promising candidate for drug design, particularly in the development of novel therapeutic agents.

The structural framework of 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid consists of a rigid cyclobutane ring, which provides stability and specificity in molecular interactions, combined with a flexible side chain that can modulate binding affinity. The hydroxyl group at the 3-position introduces polarity, enhancing solubility in aqueous environments, while the isopentyl group at the 1-position contributes to lipophilicity, facilitating membrane penetration. This balance of hydrophilic and lipophilic characteristics is crucial for optimizing pharmacokinetic profiles, ensuring efficient absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential as scaffolds for drug discovery. The cyclobutane ring mimics natural products and bioactive molecules, often displaying enhanced binding affinity and selectivity. For instance, studies have shown that cyclobutane-containing compounds can interact with biological targets in unique ways, leading to novel mechanisms of action. 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid represents an advanced structure in this class, with its substituents carefully designed to optimize biological activity.

One of the most compelling aspects of 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid is its potential as a precursor for more complex molecules. By serving as a building block, it can be further functionalized to create derivatives with tailored properties. For example, modifications at the hydroxyl or isopentyl positions could introduce additional biological functionalities or improve pharmacological efficacy. This versatility makes it an attractive candidate for synthetic chemists and medicinal chemists alike.

Recent research has explored the biological activities of related compounds, providing insights into the potential therapeutic applications of 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid. Studies have indicated that cyclobutane derivatives can exhibit anti-inflammatory, antimicrobial, and anti-cancer properties. The unique structural features of this compound may enable it to interact with specific enzymes or receptors involved in these pathways. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the hydroxyl and isopentyl groups demands careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one efficiently.

In conclusion, 3-hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2228271-18-7) is a structurally interesting compound with significant potential in medicinal chemistry. Its unique combination of hydrophilic and lipophilic features makes it an attractive candidate for drug development. Further research into its biological activities and synthetic pathways will undoubtedly uncover new opportunities for therapeutic innovation.